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Compound of Interest

Compound Name: 2-(Methylsulfonyl)benzoic acid

Cat. No.: B188935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Methylsulfonyl)benzoic acid, identified by the CAS number 33963-55-2, is an organic

compound belonging to the family of substituted benzoic acids.[1][2][3][4] Its structure,

featuring both a carboxylic acid and a methylsulfonyl group on a benzene ring, makes it a

subject of interest in medicinal chemistry and organic synthesis. This guide provides a

comprehensive overview of its chemical and physical properties, a plausible synthetic route,

and a discussion of its potential applications in research and drug development, based on

available data and the activities of structurally related molecules.

Core Data Presentation
Chemical and Physical Properties
The fundamental properties of 2-(Methylsulfonyl)benzoic acid are summarized in the table

below. This data is essential for its handling, characterization, and application in experimental

settings.
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Property Value Source(s)

CAS Number 33963-55-2 [1][2][3]

Molecular Formula C₈H₈O₄S [1]

Molecular Weight 200.21 g/mol [1]

Appearance White solid [4]

Solubility Sparingly soluble in water [4]

IUPAC Name 2-(Methylsulfonyl)benzoic acid

Note: Specific experimental data for properties like melting and boiling points are not

consistently reported in publicly available literature.

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 2-(Methylsulfonyl)benzoic
acid are not widely published, a common and chemically sound method is the oxidation of its

precursor, 2-(methylthio)benzoic acid. This process is analogous to the synthesis of other

methylsulfonyl-substituted benzoic acids.[5]

Proposed Synthesis of 2-(Methylsulfonyl)benzoic Acid
The synthesis of 2-(Methylsulfonyl)benzoic acid can be logically achieved through a two-step

process starting from 2-chlorobenzonitrile. The first step involves the formation of 2-

(methylthio)benzoic acid, which is then oxidized to the final product.

Experimental Protocol: Oxidation of 2-(methylthio)benzoic acid

This protocol is a representative example based on the synthesis of structurally similar

compounds and may require optimization.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-(methylthio)benzoic acid in glacial acetic acid.

Reagent Addition: Cool the mixture in an ice-water bath. Slowly add a stoichiometric excess

of an oxidizing agent, such as hydrogen peroxide (30% aqueous solution), to the cooled and
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stirring solution. The addition should be dropwise to control the reaction temperature.

Reaction Execution: After the addition is complete, remove the ice bath and allow the mixture

to warm to room temperature. Subsequently, heat the reaction mixture to a moderately

elevated temperature (e.g., 70-100 °C) and maintain it for a period sufficient to ensure

complete oxidation (typically monitored by thin-layer chromatography).

Work-up and Isolation: Cool the reaction mixture to room temperature. If a precipitate forms,

it can be collected by filtration. Alternatively, the product can be isolated by quenching the

excess oxidant with a reducing agent (e.g., sodium sulfite solution), followed by extraction

with an organic solvent. The organic extracts are then washed, dried, and the solvent is

removed under reduced pressure to yield the crude product.

Purification: The crude 2-(Methylsulfonyl)benzoic acid can be further purified by

recrystallization from an appropriate solvent system to obtain the final product of high purity.

Applications in Drug Discovery and Development
While direct applications of 2-(Methylsulfonyl)benzoic acid in pharmaceuticals are not

extensively documented, its structural motifs are present in various biologically active

molecules. Benzoic acid derivatives are known to possess a wide range of pharmacological

activities. Furthermore, the methylsulfonyl group can influence a molecule's polarity and ability

to act as a hydrogen bond acceptor, which can be crucial for its interaction with biological

targets.

Derivatives of methylsulfonyl benzoic acid are utilized as key intermediates in the synthesis of

pharmaceuticals, including anti-inflammatory and analgesic medications, as well as in the

formulation of herbicides.[6] For instance, related compounds like 2-Methoxy-5-

(methylsulfonyl)benzoic acid serve as crucial building blocks for antipsychotic medications.[7]

[8] The specific substitution pattern in 2-(methylsulfonyl)benzoic acid offers a unique scaffold

for the development of novel therapeutic agents.

Mandatory Visualizations
Synthesis Workflow Diagram
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The following diagram illustrates a plausible synthetic pathway for 2-(Methylsulfonyl)benzoic
acid.

Synthesis of 2-(Methylsulfonyl)benzoic Acid

Step 1: Formation of 2-(methylthio)benzoic acid

Step 2: Oxidation

2-Chlorobenzonitrile

Hydrolysis

1. Reaction with

Sodium thiomethoxide

 

2-(methylthio)benzoic acid

2-(methylthio)benzoic acid

Oxidation Reaction

2. Oxidation with

Oxidizing Agent (e.g., H₂O₂ in Acetic Acid)

 

2-(Methylsulfonyl)benzoic acid

Click to download full resolution via product page

Caption: A proposed two-step synthesis pathway for 2-(Methylsulfonyl)benzoic acid.
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Logical Relationship Diagram: Potential Research
Applications
This diagram outlines the logical progression from the compound's chemical properties to its

potential applications in research and development, based on the characteristics of related

compounds.

Potential R&D Applications of 2-(Methylsulfonyl)benzoic Acid

Chemical Properties

Potential Applications

2-(Methylsulfonyl)benzoic acid

Carboxylic Acid Group Methylsulfonyl Group Aromatic Ring Scaffold
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Caption: Logical flow from chemical features to potential R&D uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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